6-(3,4-dimethoxyphenyl)-2,4(1H,3H)-pyrimidinedione

• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 6-(3,4-dimethoxyphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H12N2O4/c1-17-9-4-3-7(5-10(9)18-2)8-6-11(15)14-12(16)13-8/h3-6H,1-2H3,(H2,13,14,15,16)
• InChI Key: HNBBMGXWVDKYSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=O)NC(=O)N2)OC

Description

6-(3,4-dimethoxyphenyl)-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl veratroylacetate (45 g) and urea (11.7 g) were added conc. hydrochloric acid (5 drops) and ethanol (5 ml). The mixture was heated at 120° C. for 16 hours under reduced pressure. To the residue was added another conc. hydrochloric acid (5 drops) and ethanol (5 ml) and the mixture was heated again at 150° C. for 2 hours under reduced pressure. The resulting residue was washed successively with ethyl acetate, ethanol and isopropyl ether to give 6-(3,4-dimethoxyphenyl)-2,4(1H,3H)-pyrimidinedione (12.2 g).